2-(1-(4-Chloro-3-fluorophenyl)cyclobutoxy)acetic acid

• Molecular Formula: C12H12ClFO3
• Molecular Weight: 258.67 g/mol
• IUPAC Name: 2-[1-(4-chloro-3-fluorophenyl)cyclobutyl]oxyacetic acid
• InChI: InChI=1S/C12H12ClFO3/c13-9-3-2-8(6-10(9)14)12(4-1-5-12)17-7-11(15)16/h2-3,6H,1,4-5,7H2,(H,15,16)
• InChI Key: PBJOAUVEHFXZDX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC(=C(C=C2)Cl)F)OCC(=O)O

Description

2-(1-(4-Chloro-3-fluorophenyl)cyclobutoxy)acetic acid is a useful research compound. Its molecular formula is C12H12ClFO3 and its molecular weight is 258.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To an ambient suspension of NaH (0.341 g, 8.52 mmol, 60% dispersion in mineral oil) in N,N-dimethylformamide (7 mL) was added a solution of Example 56A (0.342 g, 1.71 mmol) in N,N-dimethylformamide (1 mL) dropwise. The reaction was stirred for 0.5 h, and 2-bromoacetic acid (0.474 g, 3.41 mmol) was added as a solution in N,N-dimethylformamide (2 mL) dropwise. The reaction was stirred at room temperature for 24 h and was then quenched by the slow addition of H2O (10 mL) and diethyl ether (15 mL). The layers were separated, and the organic discarded. The aqueous was acidified to pH ˜4-5 with 10% HCl and was extracted with diethyl ether (3×15 mL). The combined organics were dried with anhydrous sodium sulfate, filtered and concentrated under reduced pressure to give a yellow oil, which was used without further purification in the subsequent step, MS (ESI) m/z 259[M+H]+.